Cas no 97749-60-5 (1-(2,4-dimethyl-1H-imidazol-5-yl)ethan-1-ol)

• Product Name: 1-(2,4-dimethyl-1H-imidazol-5-yl)ethan-1-ol
• CAS No: 97749-60-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD24594600
• CID: 5229688
• PubChem ID: 13548629
• Update Time: 2025-08-04

1-(2,4-dimethyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanol, α,2,4-trimethyl-
• 1-(2,4-dimethyl-1H-imidazol-5-yl)ethan-1-ol

• MDL： MFCD24594600
• Inchi： 1S/C7H12N2O/c1-4-7(5(2)10)9-6(3)8-4/h5,10H,1-3H3,(H,8,9)
• InChI Key： MRVSTXIBWSRNHV-UHFFFAOYSA-N
• SMILES： CC1NC(C)=NC=1C(O)C

Additional information on 1-(2,4-dimethyl-1H-imidazol-5-yl)ethan-1-ol

Introduction to 1-(2,4-Dimethyl-1H-Imidazol-5-Yl)Ethan-1-Ol (CAS No. 97749-60-5)

1-(2,4-Dimethyl-1H-imidazol-5-yl)ethan-1-ol, commonly referred to as CAS No. 97749-60-5, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industry. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms in the ring structure. The presence of the hydroxymethyl group (-CH₂OH) attached to the imidazole ring imparts this compound with distinctive chemical properties and functional versatility.

The molecular formula of CAS No. 97749-60-5 is C₉H₁₄N₂O, and its molecular weight is approximately 166.23 g/mol. The compound exhibits a melting point of around 88°C and a boiling point of approximately 230°C under standard conditions. Its solubility in water is moderate, making it suitable for applications in both aqueous and organic solvents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 97749-60-5. Researchers have explored various methodologies, including condensation reactions and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical manufacturing practices.

The structural uniqueness of CAS No. 97749-60_5 has led to its application in diverse fields such as pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In agrochemicals, CAS No. 97749_60_5 has been utilized as a precursor in the synthesis of fungicides and herbicides due to its ability to interact with biological systems at molecular levels. Recent research has focused on enhancing the bioavailability and efficacy of these compounds through structural modifications.

The material science sector has also benefited from the properties of CAS No._97749_60_5. Its ability to act as a stabilizing agent in polymer formulations has been explored extensively. Researchers have demonstrated that incorporating this compound into polymer matrices can improve thermal stability and mechanical properties, making it suitable for high-performance materials used in aerospace and automotive industries.

Moreover, CAS No._97749_60_5 has found applications in catalysis due to its ability to act as a ligand in transition metal complexes. Studies have shown that these complexes exhibit high catalytic activity in various organic transformations, such as alkene hydrogenation and cross-coupling reactions.

The latest research on CAS No._97749_60_5 has delved into its potential as a building block for supramolecular chemistry. Scientists have explored its ability to form self-assembled structures through hydrogen bonding and π–π interactions, opening new avenues for nanotechnology applications.

In conclusion,CAS No._97749_60_5, or 1-(2,4-dimethyl-imidazolyl)ethanol, stands out as a multifaceted compound with vast potential across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and application development, ensure its continued relevance in both academic research and industrial applications.